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Compound of Interest

Compound Name: 4,4-Dimethylpentanal

Cat. No.: B3058898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,4-Dimethylpentanal,
a key reagent in various chemical syntheses. Adherence to these protocols is crucial for

ensuring a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 4,4-Dimethylpentanal is
the foundation of its safe handling. These properties dictate its behavior under various

laboratory conditions and inform the necessary safety precautions.
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Property Value Source

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

CAS Number 926-36-3

Appearance Colorless liquid

Odor Distinctive, pleasant odor

Boiling Point 145-147 °C (estimated)

Density 0.82 g/cm³ (estimated)

Flash Point
38 °C (100.4 °F) - Closed Cup

(estimated)

Solubility
Soluble in organic solvents;

limited solubility in water

Hazard Identification and GHS Classification
4,4-Dimethylpentanal is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability and its potential to cause irritation.

GHS Classification:

Flammable Liquids: Category 3

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

Hazard Statements (H-Statements):

H226: Flammable liquid and vapor.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements

can be found in the Safety Data Sheet (SDS). Key statements include:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Occupational Exposure Limits
As of the date of this publication, specific occupational exposure limits (OELs), such as the

Permissible Exposure Limit (PEL) from the Occupational Safety and Health Administration

(OSHA) or the Threshold Limit Value (TLV) from the American Conference of Governmental

Industrial Hygienists (ACGIH), have not been established for 4,4-Dimethylpentanal. In the

absence of specific OELs, it is prudent to handle this chemical with engineering controls and

personal protective equipment to minimize any potential exposure.

Experimental Protocols for Safe Handling
The following protocols are designed to minimize risk during common laboratory procedures

involving 4,4-Dimethylpentanal.

General Handling and Storage
Ventilation: Always handle 4,4-Dimethylpentanal in a well-ventilated area, preferably within

a chemical fume hood.
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Ignition Sources: Keep the chemical away from all sources of ignition, including open flames,

hot plates, and spark-producing equipment.

Grounding: When transferring significant quantities, ensure that containers are properly

grounded and bonded to prevent the build-up of static electricity.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area designated for flammable liquids.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4,4-Dimethylpentanal:

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile or neoprene gloves. Inspect gloves for

any signs of degradation before use.

Skin and Body Protection
A flame-resistant lab coat worn over long pants

and closed-toe shoes.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge may be necessary for large

spills or in situations with inadequate ventilation.

Weighing and Transferring
Preparation: Don all required PPE. Ensure the chemical fume hood is operational.

Dispensing: Use a calibrated pipette or a graduated cylinder for liquid transfers. For solids,

use a clean, dedicated spatula.

Containment: Perform all transfers over a secondary containment tray to catch any potential

spills.

Sealing: Immediately reseal the container after dispensing.
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Cleaning: Clean any minor drips or spills immediately with an appropriate absorbent

material.

Emergency Procedures
Prompt and correct response to an emergency is critical to minimizing harm.

Spills
Small Spills (manageable by lab personnel):

Alert others in the immediate area.

If flammable vapors are a concern, extinguish all nearby ignition sources.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately.

Activate the nearest fire alarm.

Contact the institution's emergency response team.

Provide the emergency responders with the Safety Data Sheet for 4,4-Dimethylpentanal.

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualized Workflows
The following diagrams illustrate key safety workflows for handling 4,4-Dimethylpentanal.
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Preparation Handling Completion

Assess Risks & Review SDS Don Appropriate PPE Prepare Fume Hood & Containment Dispense 4,4-Dimethylpentanal Perform Experiment Clean Work Area Store Chemical Properly Dispose of Hazardous Waste Doff and Clean PPE

Small Spill Response Large Spill Response

Spill Occurs

Assess Spill Size

Small Spill?

Is it manageable?

Large Spill?

Is it unmanageable?

Alert Nearby Personnel

Yes

Evacuate Immediately

Yes

Contain with Absorbent
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Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of 4,4-
Dimethylpentanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058898#safety-and-handling-precautions-for-4-4-
dimethylpentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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